Cas no 61430-74-8 (Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-)
61430-74-8 structure
Product Name:Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-
CAS No:61430-74-8
MF:C12H9NO3S
MW:247.269761800766
CID:1627280
Update Time:2024-09-12
Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-
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- Inchi: 1S/C12H9NO3S/c1-8(14)11-5-6-12(17-11)9-3-2-4-10(7-9)13(15)16/h2-7H,1H3
- InChI Key: ASFFSDXNFYYEQS-UHFFFAOYSA-N
- SMILES: C(=O)(C1SC(C2=CC=CC([N+]([O-])=O)=C2)=CC=1)C
Computed Properties
- Exact Mass: 247.03037
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- Melting Point: 148-149 °C
- Boiling Point: 440.0±40.0 °C(Predicted)
- PSA: 60.21
Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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